Cas no 1338473-83-8 (1-(5-Bromo-2-chlorophenyl)methanamine hydrochloride)

• Product Name: 1-(5-Bromo-2-chlorophenyl)methanamine hydrochloride
• CAS No: 1338473-83-8
• MF: C₇H₈BrCl₂N
• MW: 256.955119132996
• CID: 4589229
• PubChem ID: 67437601
• Update Time: 2025-06-08

1-(5-Bromo-2-chlorophenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-2-chlorophenyl)methanamine hydrochloride
• 1-(5-bromo-2-chlorophenyl)methanamine hydrochloride
• (5-bromo-2-chlorophenyl)methanamine;hydrochloride
• Z2865657278
• EN300-399114
• LTXSJWGESUZZPF-UHFFFAOYSA-N
• (5-Bromo-2-chlorophenyl)methanaminehydrochloride
• G74134
• 1338473-83-8
• SCHEMBL2521289
• 1-(5-Bromo-2-chlorophenyl)methanamine hydrochloride

• Inchi： 1S/C7H7BrClN.ClH/c8-6-1-2-7(9)5(3-6)4-10;/h1-3H,4,10H2;1H
• InChI Key： LTXSJWGESUZZPF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CN)Cl.Cl

Computed Properties

• Exact Mass: 254.92172g/mol
• Monoisotopic Mass: 254.92172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on 1-(5-Bromo-2-chlorophenyl)methanamine hydrochloride

Recent Advances in the Application of 1-(5-Bromo-2-chlorophenyl)methanamine hydrochloride (CAS: 1338473-83-8) in Chemical Biology and Pharmaceutical Research

1-(5-Bromo-2-chlorophenyl)methanamine hydrochloride (CAS: 1338473-83-8) is a key intermediate in the synthesis of various bioactive compounds and pharmaceutical agents. Recent studies have highlighted its significance in medicinal chemistry, particularly in the development of novel therapeutic agents targeting central nervous system (CNS) disorders, infectious diseases, and cancer. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery.

The compound has garnered attention due to its structural versatility, which allows for modifications that can enhance pharmacological properties. Recent publications have demonstrated its utility in the synthesis of bromodomain and extra-terminal (BET) protein inhibitors, which are promising candidates for treating inflammatory diseases and certain cancers. Additionally, its role as a building block in the development of kinase inhibitors has been explored, with several derivatives showing potent activity against specific cancer cell lines.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of 1-(5-Bromo-2-chlorophenyl)methanamine hydrochloride. Green chemistry approaches, such as catalytic hydrogenation and solvent-free reactions, have been employed to reduce environmental impact while maintaining high efficiency. These methods not only improve the scalability of production but also align with the growing demand for sustainable pharmaceutical manufacturing practices.

Biological studies have revealed that derivatives of this compound exhibit notable activity against bacterial and fungal pathogens, making them potential candidates for new antimicrobial agents. For instance, a recent study published in the Journal of Medicinal Chemistry reported that certain analogs demonstrated significant inhibition of multidrug-resistant Staphylococcus aureus (MRSA) strains. These findings underscore the compound's potential in addressing the global challenge of antibiotic resistance.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of 1-(5-Bromo-2-chlorophenyl)methanamine hydrochloride derivatives with their biological targets. These studies have facilitated the rational design of more potent and selective compounds, paving the way for future drug development efforts. For example, molecular docking simulations have identified key binding motifs that enhance affinity for specific protein targets, such as histone deacetylases (HDACs), which are implicated in cancer progression.

In conclusion, 1-(5-Bromo-2-chlorophenyl)methanamine hydrochloride (CAS: 1338473-83-8) continues to be a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, from antimicrobial agents to kinase inhibitors, highlight its versatility and potential for addressing unmet medical needs. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic applications, making it a compound of significant interest to the scientific community.